Cas no 1332724-04-5 (rac Desfluoro Citalopram Hydrobromide)

• Product Name: rac Desfluoro Citalopram Hydrobromide
• CAS No: 1332724-04-5
• MF: C₂₀H₂₃BrN₂O
• MW: 387.313424348831
• CID: 4588746
• Update Time: 2025-05-23

rac Desfluoro Citalopram Hydrobromide Chemical and Physical Properties

Names and Identifiers

• rac Desfluoro Citalopram Hydrobromide
• Desfluoro Citalopram Hydrobromide
• rac Desfluoro Citalopram HBr

• Inchi： 1S/C20H22N2O.BrH/c1-22(2)12-6-11-20(18-7-4-3-5-8-18)19-10-9-16(14-21)13-17(19)15-23-20;/h3-5,7-10,13H,6,11-12,15H2,1-2H3;1H
• InChI Key： JWJCOJSCDWGPRN-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)OCC2=CC(C#N)=CC=C12)CCN(C)C.Br

Additional information on rac Desfluoro Citalopram Hydrobromide

Rac Desfluoro Citalopram Hydrobromide (CAS No. 1332724-04-5): An Overview of Its Chemical Properties and Potential Applications

Rac Desfluoro Citalopram Hydrobromide (CAS No. 1332724-04-5) is a derivative of the well-known antidepressant citalopram, with significant modifications to its molecular structure. This compound has garnered attention in recent years due to its unique chemical properties and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, pharmacological properties, and current research trends surrounding Rac Desfluoro Citalopram Hydrobromide.

The chemical structure of Rac Desfluoro Citalopram Hydrobromide is characterized by the removal of a fluorine atom from the parent compound citalopram, resulting in a desfluoro derivative. This modification can significantly alter the pharmacokinetic and pharmacodynamic properties of the molecule. The hydrobromide salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of Rac Desfluoro Citalopram Hydrobromide. One notable method involves the use of palladium-catalyzed cross-coupling reactions to efficiently synthesize the desfluoro derivative. This approach not only simplifies the synthetic route but also enhances the overall yield and purity of the final product. The detailed synthetic protocol has been published in several high-impact journals, providing a robust foundation for further research and development.

In terms of pharmacological properties, Rac Desfluoro Citalopram Hydrobromide exhibits potent serotonin reuptake inhibition (SRI) activity, similar to its parent compound citalopram. However, the removal of the fluorine atom can lead to altered binding affinities and selectivity profiles, which may result in improved therapeutic outcomes with reduced side effects. Preclinical studies have shown that this compound effectively alleviates symptoms of depression and anxiety in animal models, suggesting its potential as a novel antidepressant agent.

Clinical trials are currently underway to evaluate the safety and efficacy of Rac Desfluoro Citalopram Hydrobromide in human subjects. Early results from phase I trials have demonstrated favorable pharmacokinetic profiles and tolerability, with no significant adverse effects reported. These findings are promising and warrant further investigation in larger-scale clinical trials to establish its therapeutic potential fully.

Beyond its use as an antidepressant, Rac Desfluoro Citalopram Hydrobromide has also shown potential in other therapeutic areas. For instance, preliminary studies have explored its efficacy in treating obsessive-compulsive disorder (OCD) and post-traumatic stress disorder (PTSD). The compound's ability to modulate serotonin levels may offer new avenues for managing these conditions, which are often resistant to conventional treatments.

The environmental impact of pharmaceuticals is an increasingly important consideration in drug development. Research on the biodegradability and environmental fate of Rac Desfluoro Citalopram Hydrobromide is ongoing. Initial findings suggest that this compound exhibits better biodegradability compared to citalopram, potentially reducing its environmental footprint.

In conclusion, Rac Desfluoro Citalopram Hydrobromide (CAS No. 1332724-04-5) represents a promising derivative with unique chemical properties and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from clinical trials and environmental studies, this compound may emerge as a valuable addition to the pharmacological arsenal for treating mood disorders and other psychiatric conditions.